2-[5-(3,4-Dimethoxyphenyl)tetrazol-2-yl]ethanesulfonyl fluoride

• IUPAC Name: 2-[5-(3,4-dimethoxyphenyl)tetrazol-2-yl]ethanesulfonyl fluoride
• InChI: InChI=1S/C11H13FN4O4S/c1-19-9-4-3-8(7-10(9)20-2)11-13-15-16(14-11)5-6-21(12,17)18/h3-4,7H,5-6H2,1-2H3
• InChI Key: UGTYYENDNDPHLB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(N=N2)CCS(=O)(=O)F)OC
• Molecular Formula: C11H13FN4O4S
• Molecular Weight: 316.31 g/mol

Description

2-[5-(3,4-Dimethoxyphenyl)tetrazol-2-yl]ethanesulfonyl fluoride, also known as DMTS, is a chemical compound that has gained significant attention in the field of scientific research. This compound has been studied for its potential use as a tool in various biochemical and physiological studies. The purpose of

Mechanism of Action

2-[5-(3,4-Dimethoxyphenyl)tetrazol-2-yl]ethanesulfonyl fluoride irreversibly inhibits cysteine proteases by reacting with the active site cysteine residue. This reaction forms a covalent bond between this compound and the cysteine residue, preventing the enzyme from functioning properly.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its inhibitory effects on cysteine proteases, this compound has also been shown to inhibit the activity of other enzymes, such as caspases and cathepsins. This compound has also been shown to have anti-inflammatory and anti-tumor effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-(3,4-Dimethoxyphenyl)tetrazol-2-yl]ethanesulfonyl fluoride in lab experiments is its irreversibility, which allows for long-lasting inhibition of cysteine proteases. However, this irreversibility can also be a limitation, as it can make it difficult to study the effects of reversible cysteine protease inhibition. Additionally, this compound has been shown to have off-target effects on other enzymes, which can complicate data interpretation.

Future Directions

There are several potential future directions for research on 2-[5-(3,4-Dimethoxyphenyl)tetrazol-2-yl]ethanesulfonyl fluoride. One area of interest is the development of more selective cysteine protease inhibitors that do not have off-target effects. Another potential direction is the use of this compound in the study of other enzymes and biological processes beyond cysteine proteases. Finally, there is potential for the development of this compound-based therapies for diseases such as cancer and inflammation.

Synthesis Methods

2-[5-(3,4-Dimethoxyphenyl)tetrazol-2-yl]ethanesulfonyl fluoride can be synthesized using a multistep process involving the reaction of 3,4-dimethoxybenzaldehyde with sodium azide to form 5-(3,4-dimethoxyphenyl)tetrazole. This intermediate is then reacted with ethanesulfonyl fluoride to yield this compound.

Scientific Research Applications

2-[5-(3,4-Dimethoxyphenyl)tetrazol-2-yl]ethanesulfonyl fluoride has been used as a tool in various scientific research studies. One of the main applications of this compound is in the study of cysteine proteases, which are enzymes that play a key role in many biological processes. This compound has been shown to irreversibly inhibit cysteine proteases, making it a useful tool for studying their function and regulation.